Cas no 129619-59-6 (Benzenepentanol, 4-nitro-)

Benzenepentanol, 4-nitro- structure
Benzenepentanol, 4-nitro- structure
Product Name:Benzenepentanol, 4-nitro-
CAS No:129619-59-6
MF:C11H15NO3
MW:209.241703271866
CID:1228396
PubChem ID:14773876
Update Time:2025-04-20

Benzenepentanol, 4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanol, 4-nitro-
    • 4-Nitrobenzenepentanol
    • DTXSID301314237
    • SCHEMBL6455031
    • 129619-59-6
    • Inchi: 1S/C11H15NO3/c13-9-3-1-2-4-10-5-7-11(8-6-10)12(14)15/h5-8,13H,1-4,9H2
    • InChI Key: BNIRHPYMENCBAR-UHFFFAOYSA-N
    • SMILES: OCCCCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.00109
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 86.51
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